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Compound of Interest

Compound Name: Dimethyl sulfoxide-d6

Cat. No.: B120158

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the freezing and boiling points of Dimethyl
Sulfoxide-d6 (DMSO-d6), a crucial deuterated solvent in scientific research, particularly in
Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] Detailed experimental protocols for
determining these fundamental physical constants are also presented, alongside a summary of
key physical data.

Core Physical Properties of DMSO-d6

DMSO-d6, or hexadeuterodimethyl sulfoxide, is the isotopically substituted form of dimethyl
sulfoxide (DMSO), where all six hydrogen atoms are replaced by deuterium.[1][2] This
substitution makes it an ideal solvent for tH NMR spectroscopy as it does not produce
interfering signals.[1] Its ability to dissolve a wide array of polar and nonpolar compounds
further cements its utility in a research environment.[3][4] The key physical properties of
DMSO-d6 are summarized in the table below.
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Property Value

Freezing Point / Melting Point 18.45 °C - 20.2 °C[5][6]1[71[8]1I°91[10]
Boiling Point 189 °C - 190 °C[1][5][6][8][9][11]
Molecular Formula (CD3)2S0[1][6]

Molecular Weight 84.17 g/mol [1]

Density 1.190 g/mL at 25 °C[5][10]
Refractive Index 1.476 at 20 °C[1][10]

Note: The relatively high freezing point means that DMSO-d6 can solidify at or just below room
temperature.[4]

Experimental Protocols for Determination of
Freezing and Boiling Points

The following sections detail standardized laboratory methods for the determination of the
freezing (melting) and boiling points of organic compounds like DMSO-d6.

The capillary method is a widely used and official technique for determining the melting point of
a solid substance.[1][6]

Principle: A small, finely ground sample of the substance is heated at a controlled rate in a
capillary tube. The temperature at which the solid phase transitions to the liquid phase is
recorded as the melting point. Pure crystalline solids typically exhibit a sharp melting point
range (usually 0.5-1.0°C).[5]

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[5]
» Capillary tubes (sealed at one end)[5]

e Thermometer (high accuracy)
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Mortar and pestle (for grinding the sample)

Procedure:

Sample Preparation: A small amount of solid DMSO-d6 (if frozen) is finely ground into a
powder.

Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered
sample. The tube is then tapped gently or dropped through a long glass tube to pack the
sample into the sealed end to a height of 2-3 mm.[9]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.[9]

Heating: The sample is initially heated rapidly to a temperature about 15°C below the
expected melting point.[9] The heating rate is then reduced to approximately 1-2°C per
minute to ensure thermal equilibrium between the sample, the heating block, and the
thermometer.[1][9]

Observation and Measurement: The sample is observed through a magnifying lens. The
temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range. The temperature at which the last crystal of the solid turns into a clear liquid is
recorded as the end of the melting range.[10]

Repeatability: For accuracy, the determination should be repeated at least twice, and the
results should be consistent.[8]

The boiling point is the temperature at which the vapor pressure of a liquid equals the external

atmospheric pressure.[3] It is a key indicator of a liquid's purity.

2.2.1. Simple Distillation Method

This method is suitable when a sufficient quantity of the liquid (at least 5 mL) is available.[3][11]

Principle: The liquid is heated in a distillation apparatus, and the temperature of the vapor in
equilibrium with the boiling liquid is measured. This vapor temperature represents the boiling
point.[7]
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Apparatus:

Distillation flask (round-bottom flask)
e Condenser

e Thermometer and adapter

e Receiving flask

e Heating mantle or oil bath

» Boiling chips or a magnetic stirrer
Procedure:

o Apparatus Setup: The distillation apparatus is assembled. The liquid sample (DMSO-d6) and
boiling chips are placed in the distillation flask. The thermometer is positioned so that the top
of its bulb is level with the bottom of the side arm of the distillation head.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Measurement: The temperature is recorded when it becomes constant. This stable
temperature, with vapor condensing on the thermometer bulb, is the boiling point of the
liquid.[11]

» Pressure Correction: The atmospheric pressure should be recorded, as the boiling point is
dependent on pressure.[3][7]

2.2.2. Thiele Tube Method (Micro Method)
This method is ideal when only a small amount of the liquid is available.[11]

Principle: A small sample is heated in a tube attached to a thermometer within a Thiele tube. An
inverted capillary tube traps vapor, and the boiling point is determined by observing the
temperature at which the liquid is drawn into the capillary upon cooling.[11]
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Apparatus:

e Thiele tube

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Thermometer

e Heating oil

e Bunsen burner or other heat source

Procedure:

Sample Preparation: A few drops of the liquid sample are placed in the small test tube. The
capillary tube is placed inside the test tube with its open end downwards.

e Apparatus Setup: The test tube assembly is attached to the thermometer with a rubber band.
This is then placed in the Thiele tube containing heating oil, ensuring the sample is below the
oil level.[12]

e Heating: The side arm of the Thiele tube is heated gently. A stream of bubbles will emerge
from the open end of the capillary tube as the air inside expands and then as the sample
boils.[12]

o Observation and Measurement: Heating is stopped when a continuous and rapid stream of
bubbles is observed. As the apparatus cools, the bubbling will slow down and stop. The
temperature at which the liquid is drawn back into the capillary tube is the boiling point.[12]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the determination of the freezing and
boiling points of a chemical substance like DMSO-d6.
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Workflow for Physicochemical Property Determination
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Workflow for Determining Freezing and Boiling Points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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